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The term "PDAT" as a "prostate differentiation agent" does not correspond to a recognized

protein in publicly available scientific literature and databases. This ambiguity prevents a

specific analysis of antibody cross-reactivity for a protein with this designation.

The acronym PDAT is well-established in the scientific community as

phospholipid:diacylglycerol acyltransferase. This enzyme plays a crucial role in lipid

metabolism, particularly in plants, and is not directly associated with prostate cell differentiation.

[1][2][3]

For researchers, scientists, and drug development professionals investigating antibodies for

prostate cancer and related fields, it is critical to target well-defined protein markers. Several

key proteins are implicated in prostate cancer progression and differentiation, and antibodies

targeting these are subject to rigorous cross-reactivity and specificity testing. These include:

Prostate-Specific Antigen (PSA): A protein produced by the prostate gland. While a valuable

biomarker, PSA levels can be elevated in non-cancerous conditions, necessitating specific

antibodies for accurate quantification.[4]

Prostate-Specific Membrane Antigen (PSMA): A transmembrane protein that is highly

expressed on the surface of prostate cancer cells, especially in advanced and metastatic

disease.[5][6] It is a key target for both imaging and therapeutic antibodies.

Androgen Receptor (AR): A nuclear receptor that is crucial for prostate cell growth and is a

primary target in hormone therapy for prostate cancer.[7]
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Forkhead Box Protein A1 (FOXA1): A transcription factor that plays a significant role in

prostate development and cancer.[8]

The Critical Importance of Antibody Specificity and
Cross-Reactivity
An antibody's utility in research and clinical applications hinges on its specificity—its ability to

bind to its intended target without binding to other, unintended molecules.[9] Cross-reactivity

occurs when an antibody binds to molecules other than its designated antigen, which can lead

to inaccurate experimental results and potential off-target effects in therapeutic applications.

General Principles of Cross-Reactivity Testing
While specific data for "PDAT" antibodies cannot be provided, a general workflow for assessing

antibody cross-reactivity is outlined below. This process is essential for validating any antibody

intended for research or clinical use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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